6-Trifluoromethyl-2-phenethylaminopurine

• CAS No.: 878051-64-0
• Molecular Formula: C14H12F3N5
• Molecular Weight: 307.27 g/mol
• IUPAC Name: N-(2-phenylethyl)-6-(trifluoromethyl)-7H-purin-2-amine
• InChI: InChI=1S/C14H12F3N5/c15-14(16,17)11-10-12(20-8-19-10)22-13(21-11)18-7-6-9-4-2-1-3-5-9/h1-5,8H,6-7H2,(H2,18,19,20,21,22)
• InChI Key: JZALJECCKCZTJS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC2=NC(=C3C(=N2)N=CN3)C(F)(F)F

Description

6-Trifluoromethyl-2-phenethylaminopurine is a purine derivative characterized by a trifluoromethyl (-CF₃) group at the 6-position and a phenethylamine moiety at the 2-position. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the phenethylamine substituent may influence receptor binding or bioavailability due to its flexible alkyl chain .

Comparison with Similar Compounds

Structural Features and Substitutions

The table below compares key structural attributes of 6-Trifluoromethyl-2-phenethylaminopurine with similar purine-based compounds:

Compound Name	6-Position Substitution	2-Position Substitution	Key Functional Groups	Notable Features
6-Trifluoromethyl-2-phenethylaminopurine	Trifluoromethyl (-CF₃)	Phenethylamine	-CF₃, secondary amine	Enhanced lipophilicity; flexible side chain
6-Chloro-N-(3-(trifluoromethyl)benzyl)-9-trityl-9H-purin-2-amine	Chloro (-Cl)	3-(Trifluoromethyl)benzyl	-Cl, -CF₃, trityl protecting group	Chloro as a leaving group; trityl enhances stability
9-Methylthiamiprine ()	(1-Methyl-4-nitroimidazol-5-yl)thio	Amino (-NH₂)	Thioether, nitroimidazole	Bulky substituent; potential redox activity
N-Formylthiamiprine ()	(1-Methyl-4-nitroimidazol-5-yl)thio	Formylamino (-NHCHO)	Thioether, formyl group	Improved solubility; modified reactivity
Trimethyl-purin-6-yl chloride ()	Chloro (-Cl)	Trimethylammonium	-Cl, quaternary ammonium	High reactivity for nucleophilic substitution

Key Observations :

• 6-Position Variability: The trifluoromethyl group in the target compound offers electronic and steric effects distinct from chloro (e.g., in ) or thioether groups ().
• 2-Position Modifications : Phenethylamine (target) provides a longer alkyl chain than benzyl () or nitroimidazole-thioether (), which may alter pharmacokinetics or target engagement .
• Protecting Groups : The trityl group in ’s compound shields the 9-position, a strategy absent in the target compound, suggesting differences in synthetic pathways or intended reactivity .